Cas no 359422-09-6 (N'-(3-Bromo-4-hydroxybenzylidene)-4-methylbenzenesulfonohydrazide)

• Product Name: N'-(3-Bromo-4-hydroxybenzylidene)-4-methylbenzenesulfonohydrazide
• CAS No: 359422-09-6
• MF: C₁₄H₁₃BrN₂O₃S
• MW: 369.2336
• MDL: MFCD32902820
• CID: 5077583
• Update Time: 2026-03-01

N'-(3-Bromo-4-hydroxybenzylidene)-4-methylbenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(3-Bromo-4-hydroxybenzylidene)-4-methylbenzenesulfonohydrazide

• MDL： MFCD32902820
• Inchi： 1S/C14H13BrN2O3S/c1-10-2-5-12(6-3-10)21(19,20)17-16-9-11-4-7-14(18)13(15)8-11/h2-9,17-18H,1H3/b16-9+
• InChI Key： LVXSTAAGBVGHNW-CXUHLZMHSA-N
• SMILES： BrC1=C(C([H])=C([H])C(=C1[H])/C(/[H])=N/N([H])S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)=O)O[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 455
• XLogP3: 3.2
• Topological Polar Surface Area: 87.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N'-(3-Bromo-4-hydroxybenzylidene)-4-methylbenzenesulfonohydrazide

Introduction to N'-(3-Bromo-4-hydroxybenzylidene)-4-methylbenzenesulfonohydrazide (CAS No. 359422-09-6)

N'-(3-Bromo-4-hydroxybenzylidene)-4-methylbenzenesulfonohydrazide, a compound with the chemical formula C₁₄H₁₂N₂O₃S and CAS number 359422-09-6, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of multiple functional groups, including a 3-bromo-4-hydroxybenzylidene moiety and a 4-methylbenzenesulfonohydrazide moiety, makes it a versatile candidate for further chemical modifications and biological studies.

The 3-bromo-4-hydroxybenzylidene group is particularly noteworthy as it contributes to the compound's reactivity and potential interactions with biological targets. This moiety has been studied in various contexts, including its role in the synthesis of bioactive molecules. The 4-methylbenzenesulfonohydrazide part of the molecule introduces a sulfonamide group, which is known for its pharmacological properties and has been widely used in the development of drugs targeting various diseases.

In recent years, there has been a growing interest in compounds that exhibit both anti-inflammatory and anticancer properties. N'-(3-Bromo-4-hydroxybenzylidene)-4-methylbenzenesulfonohydrazide fits well into this category. Studies have shown that the 3-bromo-4-hydroxybenzylidene group can interact with enzymes and receptors involved in inflammation pathways, while the 4-methylbenzenesulfonohydrazide moiety may contribute to its anticancer effects by inhibiting key signaling pathways.

One of the most exciting aspects of this compound is its potential as a scaffold for drug discovery. The structural features of N'-(3-Bromo-4-hydroxybenzylidene)-4-methylbenzenesulfonohydrazide allow for modifications that can enhance its biological activity and selectivity. Researchers have been exploring various synthetic strategies to modify this molecule, aiming to develop new drugs with improved efficacy and reduced side effects.

The sulfonamide group in particular has been a focus of interest due to its ability to form hydrogen bonds with biological targets. This property makes it an excellent candidate for designing molecules that can tightly bind to specific proteins or enzymes involved in disease processes. For instance, studies have suggested that sulfonamides can interact with kinases, which are often overactive in cancer cells, leading to inhibition of tumor growth.

Another area where N'-(3-Bromo-4-hydroxybenzylidene)-4-methylbenzenesulfonohydrazide shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. The 3-bromo-4-hydroxybenzylidene group has been shown to modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines. This makes it an attractive candidate for developing anti-inflammatory drugs.

In addition to its potential therapeutic applications, this compound also has implications in chemical biology research. Its unique structure allows researchers to study the interactions between small molecules and biological systems in greater detail. By understanding how N'-(3-Bromo-4-hydroxybenzylidene)-4-methylbenzenesulfonohydrazide interacts with biological targets, scientists can gain insights into disease mechanisms and develop more effective treatments.

The synthesis of this compound involves several steps that highlight the importance of organic chemistry in drug development. The 3-bromo-4-hydroxybenzylidene group is typically introduced through condensation reactions, while the 4-methylbenzenesulfonohydrazide moiety is added through nucleophilic substitution reactions. These synthetic strategies require careful optimization to ensure high yields and purity of the final product.

Recent advances in computational chemistry have also played a significant role in the study of N'-(3-Bromo-4-hydroxybenzylidene)-4-methylbenzenesulfonohydrazide. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets before conducting expensive wet lab experiments. This approach has significantly accelerated the drug discovery process and has led to the identification of new lead compounds.

In conclusion, N'-(3-Bromo-4-hydroxybenzylidene)-4-methylbenzenesulfonohydrazide (CAS No. 359422-09-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further studies aimed at developing new drugs with anti-inflammatory and anticancer properties. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug development and disease treatment.